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Compound of Interest

Compound Name: 2-(Trifluoroacetyl)biphenyl

Cat. No.: B1307362

For laboratory professionals engaged in research and development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the proper disposal of 2-
(Trifluoroacetyl)biphenyl, ensuring that researchers, scientists, and drug development
professionals can manage this substance safely and effectively.

Compound Data

A comprehensive understanding of the physical and chemical properties of 2-
(Trifluoroacetyl)biphenyl is fundamental to its safe handling and disposal.

Property Value

CAS Number 302912-29-4[1]

Molecular Formula C14HoF30[1][2]

Molecular Weight 250.22 g/mol [1]

o Eye irritation, Category 2; Specific target organ
Hazard Classification

toxicity — single exposure, Category 3[2]

Disposal Protocol
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The following protocol outlines the step-by-step procedure for the safe disposal of 2-
(Trifluoroacetyl)biphenyl. This protocol is based on general best practices for the disposal of
hazardous organic compounds.

. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle 2-(Trifluoroacetyl)biphenyl within a certified chemical fume hood to
minimize inhalation exposure.

Wear appropriate personal protective equipment (PPE), including:
o Chemical safety goggles
o Face shield
o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat
. Waste Segregation and Collection:
Solid Waste:

o Collect un- or lightly contaminated solid waste, such as empty containers, weighing paper,
and contaminated gloves, in a designated, clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical.
Liquid Waste:

o Collect liquid waste containing 2-(Trifluoroacetyl)biphenyl, including reaction residues
and cleaning solvents, in a separate, sealed, and clearly labeled hazardous waste
container.

o Do not mix with incompatible waste streams.

. Waste Container Labeling:
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» All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "2-(Trifluoroacetyl)biphenyl"

[¢]

The primary hazard(s) (e.g., "lrritant")

[e]

The approximate concentration and volume of the waste
4. Storage of Chemical Waste:

» Store sealed and labeled hazardous waste containers in a designated and secure satellite
accumulation area or the main hazardous waste storage facility.

e The storage area should be well-ventilated and away from sources of ignition and
incompatible materials.

5. Final Disposal:

e The recommended disposal method for 2-(Trifluoroacetyl)biphenyl is through a licensed
hazardous waste disposal service.[3][4]

o Contact your institution's Environmental Health and Safety (EH&S) department to arrange for
the pickup and disposal of the chemical waste.

o Never dispose of 2-(Trifluoroacetyl)biphenyl down the drain or in the regular trash.[4] For
similar chemicals, the recommended disposal is removal to an authorized incinerator
equipped with an afterburner and a flue gas scrubber.[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-
(Trifluoroacetyl)biphenyl.
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Caption: Disposal workflow for 2-(Trifluoroacetyl)biphenyl.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1307362?utm_src=pdf-body-img
https://www.benchchem.com/product/b1307362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1307362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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